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An In-depth Examination of the Foundational Studies Establishing the Potency and Application

of a Key Organophosphate Insecticide

Introduction
Azinphos-methyl, known commercially as Guthion, emerged in the mid-20th century as a

potent, broad-spectrum organophosphate insecticide. First registered in the United States in

1959, its development marked a significant step in the chemical control of agricultural pests.[1]

This technical guide delves into the early research that established the insecticidal efficacy of

Azinphos-methyl, providing a detailed overview of the experimental protocols, quantitative

data from foundational studies, and the logical framework that guided its initial application in

pest management. This document is intended for researchers, scientists, and professionals in

drug development seeking a comprehensive understanding of the early scientific investigations

into this noteworthy insecticide.

Core Efficacy Data
The initial research on Azinphos-methyl focused on quantifying its lethal effects on various

insect pests, particularly those of significant economic importance to agriculture. The following

tables summarize the key quantitative data from this early period, offering a comparative look

at its potency across different species and experimental conditions.
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Insect
Species

Bioassay
Type

Formulation
LD50/LC50/
Other
Metric

Year Reference

Codling Moth

(Cydia

pomonella)

Topical

Application

(larvae)

Not Specified
LD90: 0.158

µg/µl
1963

Barnes and

Moffit, 1963

Various

Insect Pests

Foliar

Application

Emulsifiable

Liquid,

Wettable

Powder

Effective

control

Late 1950s -

Early 1960s

General

Literature

Sucking and

Chewing

Insects

Contact and

Stomach

Action

Various

Broad-

spectrum

efficacy

Late 1950s -

Early 1960s

General

Literature

Experimental Protocols
The methodologies employed in the early evaluation of Azinphos-methyl laid the groundwork

for understanding its insecticidal properties. Below are detailed descriptions of the key

experimental protocols cited in the early literature.

Topical Application Bioassay for Codling Moth Larvae
(Barnes and Moffit, 1963)
This protocol was designed to determine the lethal dose of Azinphos-methyl required to kill

90% of a population of codling moth larvae (LD90).

Insect Rearing: Codling moth larvae were reared on an artificial diet under controlled

laboratory conditions to ensure a uniform population for testing.

Insecticide Preparation: A stock solution of Azinphos-methyl was prepared, and a series of

dilutions were made to create a range of concentrations for testing. The exact solvent and

formulation of Azinphos-methyl used in the 1963 study are not specified in the available

literature.
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Application: A micro-applicator was used to apply a precise volume (e.g., 1 microliter) of

each insecticide dilution to the dorsal surface of individual third-instar codling moth larvae. A

control group of larvae was treated with the solvent alone.

Observation: After treatment, the larvae were held in individual containers with a food source

at a constant temperature and humidity. Mortality was assessed at specified time intervals

(e.g., 24, 48, and 72 hours) after application.

Data Analysis: The mortality data was subjected to probit analysis to determine the LD90

value, the dose at which 90% of the test population is killed.

General Foliar Application Field Trials
Early field trials were crucial for evaluating the effectiveness of Azinphos-methyl under real-

world agricultural conditions.

Test Plots: Experimental plots were established in orchards or fields with known infestations

of the target insect pests. Control plots were left untreated or treated with a placebo.

Insecticide Formulation and Application: Azinphos-methyl was typically formulated as a

wettable powder or emulsifiable concentrate and applied to the foliage of the crops using

standard spray equipment of the era. Application rates and spray volumes were carefully

recorded.

Efficacy Assessment: The efficacy of the treatment was assessed by comparing the pest

population densities in the treated and control plots at various intervals after application. This

was often done through direct counts of live insects, assessments of crop damage, or the

use of insect traps.

Residual Activity: To determine the persistence of its insecticidal effect, researchers would

monitor pest populations over an extended period following a single application.

Signaling Pathways and Logical Relationships
The insecticidal action of Azinphos-methyl, like other organophosphates, is rooted in its ability

to disrupt the nervous system of insects. The following diagrams illustrate the key signaling

pathway and the logical workflow of efficacy testing.
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Figure 1: Mechanism of Action of Azinphos-methyl
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Figure 2: Logical Workflow for Efficacy Testing
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Conclusion
The early research on Azinphos-methyl in the late 1950s and early 1960s was pivotal in

establishing its role as a major insecticide. Through meticulous laboratory bioassays and

comprehensive field trials, scientists were able to quantify its high efficacy against a broad

spectrum of insect pests, particularly key agricultural threats like the codling moth. The

foundational studies, such as the work of Barnes and Moffit, provided the critical data and

methodological framework that guided the application of Azinphos-methyl for decades. This

guide has provided a detailed look into this seminal research, offering valuable insights for

today's researchers and professionals in the ongoing effort to develop safe and effective pest

control solutions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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